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Compound of Interest

Compound Name: 2-Chloro-7-methylquinazoline
CAS No.: 1388025-87-3
Cat. No.: B3101214
Get Quote
. J

An in-depth examination of the synthesis, characterization, and potential applications of a
valuable quinazoline building block in drug discovery and organic synthesis.

This technical guide provides a detailed overview of 2-Chloro-7-methylquinazoline, a key
heterocyclic intermediate for researchers and scientists in the fields of medicinal chemistry,
drug development, and synthetic organic chemistry. This document will cover its fundamental
chemical properties, a proposed synthetic route, expected analytical characterization, safety
protocols, and potential applications, with a focus on providing practical insights for laboratory
work.

Core Compound Identification

The foundational step in any chemical research is the unambiguous identification of the
molecule of interest. The following table summarizes the key identifiers for 2-Chloro-7-
methylquinazoline.
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Identifier Value Source
CAS Number 1388025-87-3

Molecular Formula CoH7CIN2 [1]
Molecular Weight 178.62 g/mol [1]

Synthesis and Mechanism

While a specific, peer-reviewed synthesis for 2-Chloro-7-methylquinazoline is not readily

available in the public domain, a robust and logical synthetic pathway can be proposed based

on well-established quinazoline synthesis methodologies. The most plausible approach

involves the chlorination of the corresponding quinazolinone precursor, 7-methylquinazolin-

2(1H)-one.

Proposed Synthetic Workflow:

The synthesis can be envisioned as a two-step process starting from a substituted anthranilic

acid.
Step 1: Cyclization
Hydrolysis_
e8 7-Methylquinazolin-2-amine 8. 9 CERY
2-Amino-4- S— 7-Methylquinazolin-2(1H)-one
methylbenzoic Acid Reflux
Step 2 Chlorination
Phosphorus 2-Chloro-7-
Oxychloride (POCIs) methylquinazoline
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Caption: Proposed two-step synthesis of 2-Chloro-7-methylquinazoline.

Experimental Protocol (Proposed):

Step 1: Synthesis of 7-Methylquinazolin-2(1H)-one

To a round-bottom flask equipped with a reflux condenser, add 2-amino-4-methylbenzoic
acid and a slight excess of cyanamide.

Heat the mixture, with stirring, in a suitable high-boiling solvent (e.g., diphenyl ether) or neat
at a temperature sufficient to induce cyclization. The reaction progress should be monitored
by Thin Layer Chromatography (TLC).

Upon completion, the reaction mixture is cooled, and the intermediate 2-amino-7-
methylquinazoline is isolated.

The crude 2-amino-7-methylquinazoline is then subjected to acidic hydrolysis (e.g., refluxing
in aqueous HCI) to yield 7-methylquinazolin-2(1H)-one.

The product is isolated by filtration, washed with water, and dried. Purification can be
achieved by recrystallization from a suitable solvent like ethanol or acetic acid.

Causality Behind Experimental Choices: The use of a high-boiling solvent or neat conditions is
necessary to overcome the activation energy for the initial cyclization. Acidic hydrolysis is a
standard and efficient method for converting the 2-aminoquinazoline to the corresponding
guinazolinone.

Step 2: Synthesis of 2-Chloro-7-methylquinazoline

 In a well-ventilated fume hood, charge a round-bottom flask with 7-methylquinazolin-2(1H)-
one and an excess of phosphorus oxychloride (POCIs).

o Optionally, a catalytic amount of a tertiary amine (e.g., N,N-dimethylaniline) can be added to
facilitate the reaction.

o The mixture is heated to reflux and maintained at this temperature until the starting material
is consumed (monitored by TLC).
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 After cooling to room temperature, the excess POCIs is carefully removed under reduced
pressure.

e The residue is then cautiously quenched by pouring it onto crushed ice with vigorous stirring.

e The resulting precipitate is collected by filtration, washed thoroughly with cold water, and
then a dilute sodium bicarbonate solution to neutralize any remaining acid.

e The crude 2-Chloro-7-methylquinazoline is dried and can be further purified by
recrystallization from a suitable solvent (e.g., ethanol or a hexane/ethyl acetate mixture) or
by column chromatography on silica gel.

Causality Behind Experimental Choices: Phosphorus oxychloride is a powerful and commonly
used chlorinating agent for converting hydroxyl groups on heterocyclic systems, such as the
tautomeric form of the quinazolinone, to chlorides. The basic wash is crucial to remove acidic
impurities that could affect the stability and purity of the final product.

Spectroscopic and Analytical Characterization

While experimental spectra for 2-Chloro-7-methylquinazoline are not readily available in
public databases, the expected spectroscopic data can be predicted based on the analysis of
structurally similar compounds.

Predicted Spectroscopic Data:
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Technique Expected Observations

A singlet for the methyl protons (around & 2.4-
2.6 ppm). Aromatic protons would appear in the
0 7.0-8.5 ppm region, with coupling patterns
consistent with a trisubstituted benzene ring.

1H NMR N ,
The proton at position 8 would likely be a
doublet, the proton at position 6 a doublet of
doublets, and the proton at position 5 a singlet

or a narrow doublet.

The methyl carbon would appear around 6 20-
25 ppm. Aromatic carbons would be in the &

13C NMR 120-150 ppm range. The carbon bearing the
chlorine atom (C2) would likely be downfield, in
the region of & 155-165 ppm.

The molecular ion peak [M]* would be observed

at m/z 178, with a characteristic [M+2]* peak at
Mass Spec. m/z 180 with an intensity of approximately one-

third of the [M]* peak, which is indicative of the

presence of a single chlorine atom.[1]

Characteristic C-Cl stretching vibrations in the
fingerprint region (around 600-800 cm™1).

IR Aromatic C-H stretching above 3000 cm~t. C=N
and C=C stretching vibrations in the 1400-1650

cm~1 region.

Applications in Research and Drug Development

The quinazoline scaffold is a privileged structure in medicinal chemistry, appearing in numerous
approved drugs and clinical candidates. The presence of a reactive chloro group at the 2-
position and a methyl group for steric and electronic modulation makes 2-Chloro-7-
methylquinazoline a valuable building block for the synthesis of a diverse range of bioactive

molecules.
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Kinase Inhibitors: The quinazoline core is a well-known pharmacophore for targeting various
protein kinases, which are crucial in cancer signaling pathways. The 2-chloro position is
amenable to nucleophilic substitution, allowing for the introduction of various side chains to
target the ATP-binding site of kinases.[2]

Antimicrobial Agents: Quinazoline derivatives have demonstrated significant potential as
antibacterial and antifungal agents.[3] The 2-Chloro-7-methylquinazoline core can be
elaborated to generate novel compounds with improved antimicrobial potency and spectrum.

Other Therapeutic Areas: The versatility of the quinazoline scaffold extends to other
therapeutic areas, including anti-inflammatory, antiviral, and central nervous system (CNS)
active agents.

Safety and Handling

As a chlorinated heterocyclic compound, 2-Chloro-7-methylquinazoline should be handled

with appropriate safety precautions in a laboratory setting. While a specific safety data sheet

(SDS) is not widely available, the following guidelines are based on similar compounds.

Personal Protective Equipment (PPE): Wear standard laboratory attire, including a lab coat,
safety glasses with side shields, and chemical-resistant gloves.

Handling: Handle in a well-ventilated fume hood to avoid inhalation of any dust or vapors.
Avoid contact with skin and eyes.

Storage: Store in a tightly sealed container in a cool, dry, and well-ventilated area, away from
incompatible materials such as strong oxidizing agents.

Disposal: Dispose of waste in accordance with local, state, and federal regulations for
chemical waste.

Conclusion

2-Chloro-7-methylquinazoline represents a strategically important chemical intermediate for
the synthesis of a wide array of functional molecules. Its defined chemical properties and the
reactivity of the 2-chloro substituent provide a versatile platform for the development of novel
compounds in drug discovery and materials science. This guide offers a foundational
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understanding of its synthesis, characterization, and potential applications, empowering
researchers to effectively utilize this valuable building block in their scientific endeavors.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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